Cas no 953138-98-2 (N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide)

N'-(1-Benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide is a synthetic organic compound featuring a benzylpiperidine core linked to a cyclopropyl-substituted ethanediamide moiety. Its molecular structure combines a piperidine scaffold with a cyclopropyl group, offering potential for selective binding interactions in medicinal chemistry applications. The benzyl substitution enhances lipophilicity, while the cyclopropyl moiety may contribute to conformational rigidity, influencing receptor affinity. This compound is of interest in pharmaceutical research due to its modular design, which allows for further derivatization to optimize pharmacokinetic properties. Its well-defined synthetic pathway ensures consistent purity, making it suitable for exploratory studies in drug discovery, particularly in targeting central nervous system (CNS) receptors or enzymes.
N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide structure
953138-98-2 structure
Product Name:N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide
CAS No:953138-98-2
MF:C18H25N3O2
MW:315.410004377365
CID:5880586
PubChem ID:16886886
Update Time:2025-05-30

N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[(1-benzylpiperidin-4-yl)methyl]-N'-cyclopropyloxamide
    • F5016-0401
    • AKOS024489555
    • N1-((1-benzylpiperidin-4-yl)methyl)-N2-cyclopropyloxalamide
    • 953138-98-2
    • N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
    • N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide
    • Inchi: 1S/C18H25N3O2/c22-17(18(23)20-16-6-7-16)19-12-14-8-10-21(11-9-14)13-15-4-2-1-3-5-15/h1-5,14,16H,6-13H2,(H,19,22)(H,20,23)
    • InChI Key: SBVNTALRYTZHPX-UHFFFAOYSA-N
    • SMILES: C(NCC1CCN(CC2=CC=CC=C2)CC1)(=O)C(NC1CC1)=O

Computed Properties

  • Exact Mass: 315.19467705g/mol
  • Monoisotopic Mass: 315.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.4Ų

N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5016-0401-2μmol
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
2μmol
$57.0 2023-09-10
Life Chemicals
F5016-0401-5μmol
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
5μmol
$63.0 2023-09-10
Life Chemicals
F5016-0401-10μmol
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
10μmol
$69.0 2023-09-10
Life Chemicals
F5016-0401-20μmol
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
20μmol
$79.0 2023-09-10
Life Chemicals
F5016-0401-1mg
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
1mg
$54.0 2023-09-10
Life Chemicals
F5016-0401-2mg
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
2mg
$59.0 2023-09-10
Life Chemicals
F5016-0401-3mg
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
3mg
$63.0 2023-09-10
Life Chemicals
F5016-0401-4mg
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
4mg
$66.0 2023-09-10
Life Chemicals
F5016-0401-5mg
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
5mg
$69.0 2023-09-10
Life Chemicals
F5016-0401-10mg
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
953138-98-2
10mg
$79.0 2023-09-10

Additional information on N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide

Introduction to N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide (CAS No. 953138-98-2)

N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide, a compound with the chemical formula C₁₈H₂₅N₃O₂, is a novel molecule that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 953138-98-2, belongs to a class of derivatives that exhibit promising biological activities. The structural features of this molecule, particularly its 1-benzylpiperidin-4-yl and cyclopropylethanediamide moieties, contribute to its unique pharmacological profile, making it a subject of intense study in drug discovery and development.

The N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide structure is characterized by a piperidine ring substituted with a benzyl group at the 1-position and an N-methylcyclopropyl group at the 4-position. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The presence of the benzyl group enhances the lipophilicity of the molecule, facilitating its ability to cross cell membranes and reach intracellular targets. Meanwhile, the cyclopropylethanediamide moiety introduces rigidity to the structure, which can improve binding affinity and selectivity.

In recent years, there has been a growing interest in developing small molecules that can modulate neurotransmitter systems. The piperidine scaffold is well-known for its role in central nervous system (CNS) drugs due to its ability to interact with various neurotransmitter receptors. Specifically, compounds containing the piperidine moiety have shown potential in treating neurological disorders such as depression, anxiety, and pain. The benzyl substitution at the 1-position of piperidine further enhances its interaction with these receptors, making it an attractive scaffold for drug design.

The cyclopropylethanediamide component of N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide adds another layer of complexity to its pharmacological properties. This moiety has been identified as a key structural feature in several bioactive molecules that exhibit inhibitory effects on various enzymes. For instance, derivatives of cyclopropylethanediamide have shown promise in inhibiting enzymes involved in inflammation and pain pathways. This suggests that N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide may have similar therapeutic effects, particularly in conditions where enzyme inhibition is beneficial.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The unique combination of structural elements in N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide makes it a valuable candidate for exploring new therapeutic avenues. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can rapidly identify potential binding interactions between this compound and biological targets. These studies have already provided insights into its potential role in modulating neurotransmitter systems and enzyme activities.

The synthesis of N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring through cyclization reactions, followed by functionalization with the benzyl group and cyclopropylethanediamide moiety. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently, allowing for more extensive biological evaluation.

Biological activity assays have been conducted to evaluate the pharmacological profile of N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide. Initial studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic applications in CNS disorders. Additionally, preliminary enzyme inhibition studies indicate that it may interfere with enzymes involved in inflammatory pathways. These findings are consistent with the structural features of the molecule and provide a foundation for further investigation.

The development of novel drugs often involves optimizing lead compounds to improve their pharmacokinetic properties. In the case of N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide, researchers are exploring strategies to enhance its solubility, bioavailability, and metabolic stability. Techniques such as structure-based drug design and medicinal chemistry optimization are being employed to modify specific structural features while maintaining biological activity. These efforts aim to translate preclinical findings into effective therapeutic agents for patients.

The future prospects for N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from preclinical development to clinical trials. As our understanding of disease mechanisms continues to evolve, molecules like N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide will play an increasingly important role in developing innovative treatments.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.